2-((4,6-Dimethoxypyrimidin-2-yl)oxy)-6-hydroxybenzoic acid

• IUPAC Name: 2-(4,6-dimethoxypyrimidin-2-yl)oxy-6-hydroxybenzoic acid
• InChI: InChI=1S/C13H12N2O6/c1-19-9-6-10(20-2)15-13(14-9)21-8-5-3-4-7(16)11(8)12(17)18/h3-6,16H,1-2H3,(H,17,18)
• InChI Key: JQCYSYNOFCJFMA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=NC(=N1)OC2=CC=CC(=C2C(=O)O)O)OC
• Molecular Formula: C13H12N2O6
• Molecular Weight: 292.24 g/mol

Description

2-((4,6-Dimethoxypyrimidin-2-yl)oxy)-6-hydroxybenzoic acid is a chemical compound that has garnered interest in various fields of scientific research. This compound is characterized by its unique structure, which includes a pyrimidine ring substituted with methoxy groups and a benzoic acid moiety. Its distinct chemical properties make it a valuable subject for studies in chemistry, biology, medicine, and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-((4,6-Dimethoxypyrimidin-2-yl)oxy)-6-hydroxybenzoic acid typically involves the reaction of 4,6-dimethoxypyrimidine with 6-hydroxybenzoic acid under specific conditions. One common method includes the use of a phase transfer catalyst and potassium carbonate in the presence of dimethyl carbonate. The reaction is carried out at elevated temperatures, often around 150°C, to achieve optimal conversion rates .

Industrial Production Methods

In industrial settings, the production of this compound may involve large-scale reactions using similar reagents and conditions as those in laboratory synthesis. The use of environmentally friendly reagents, such as dimethyl carbonate, is preferred to minimize toxic by-products and enhance the sustainability of the process .

Chemical Reactions Analysis

Types of Reactions

2-((4,6-Dimethoxypyrimidin-2-yl)oxy)-6-hydroxybenzoic acid undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its reduced forms, often involving the use of reducing agents like sodium borohydride.

Substitution: The methoxy groups on the pyrimidine ring can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and nucleophiles for substitution reactions. The conditions for these reactions vary, with some requiring elevated temperatures and specific solvents to achieve desired outcomes .

Major Products Formed

The major products formed from these reactions depend on the type of reaction and the reagents used. For example, oxidation may yield quinones, while substitution reactions can produce a variety of derivatives with different functional groups .

Scientific Research Applications

2-((4,6-Dimethoxypyrimidin-2-yl)oxy)-6-hydroxybenzoic acid has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.

Biology: The compound is studied for its potential biological activities, including antimicrobial and herbicidal properties.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the development of new drugs.

Industry: It is utilized in the production of specialty chemicals and materials, contributing to advancements in various industrial processes.

Mechanism of Action

The mechanism of action of 2-((4,6-Dimethoxypyrimidin-2-yl)oxy)-6-hydroxybenzoic acid involves its interaction with specific molecular targets and pathways. The compound’s structure allows it to bind to enzymes and receptors, modulating their activity. For instance, it may inhibit certain enzymes involved in metabolic pathways, leading to its biological effects .

Comparison with Similar Compounds

Similar Compounds

2-((4,6-Dimethoxypyrimidin-2-yl)oxy)benzaldehyde: This compound shares a similar pyrimidine ring structure but differs in the functional groups attached to the benzene ring.

2-((4,6-Dimethoxypyrimidin-2-yl)oxy)-2-phenylacetic acid: Another related compound with a phenylacetic acid moiety instead of a benzoic acid group.

Uniqueness

2-((4,6-Dimethoxypyrimidin-2-yl)oxy)-6-hydroxybenzoic acid is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties.